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Compound of Interest

Compound Name: 4-Nitrososulfamethoxazole

Cat. No.: B028833

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Nitrososulfamethoxazole. It is intended for researchers,
scientists, and drug development professionals to ensure a safe laboratory environment.

Hazard Identification and Safety Data

4-Nitrososulfamethoxazole is a metabolite of the antibiotic sulfamethoxazole and should be
handled as a potentially hazardous chemical.[1] While a comprehensive Safety Data Sheet
(SDS) is not readily available, existing data indicates it is an irritant.

Quantitative Data Summary
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Property Value Source
CAS Number 131549-85-4 [1]12]13]
Molecular Formula C10H9N304S [2][3]

Appearance

Yellow to Dark Yellow Solid

[1]3]

Storage Temperature

-20°C, under inert atmosphere

[1]2]

Hazard Codes

Xi (Irritant)

[1]

Risk Statements

R36/37/38: Irritating to eyes,
respiratory system and skin.
R43: May cause sensitization

by skin contact.

[1]

Safety Statements

S26: In case of contact with
eyes, rinse immediately with
plenty of water and seek
medical advice. S36/37: Wear
suitable protective clothing and

gloves.

[1]

Personal Protective Equipment (PPE)

Due to its irritant nature and potential for skin sensitization, appropriate PPE is mandatory

when handling 4-Nitrososulfamethoxazole. The following PPE should be used to minimize

exposure.[4][5]

Recommended Personal Protective Equipment
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PPE Category Item Specification
Two pairs of powder-free nitrile
gloves are recommended.
Hand Protection Gloves Change gloves frequently,

especially if contamination is

suspected.[4]

Body Protection

Laboratory Coat/Gown

A disposable, fluid-resistant
gown that provides full
coverage of the arms and
body.[6]

Eye Protection

Safety Goggles/Face Shield

Chemical splash goggles or a
full-face shield to protect

against splashes.[6][7]

Respiratory Protection

Mask/Respirator

A surgical mask should be
worn at a minimum. For
handling the solid compound
outside of a certified chemical
fume hood or for spill cleanup,
an N95 respirator is
recommended to prevent

inhalation of airborne particles.

[6]

Foot Protection

Shoe Covers

Disposable shoe covers
should be worn in areas where

the compound is handled.

Step-by-Step Operational Plan for Handling

3.1. Preparation and Area Setup

o Designated Area: All handling of 4-Nitrososulfamethoxazole should occur in a designated

area, such as a certified chemical fume hood, to control exposure.
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o Assemble Materials: Before starting, gather all necessary equipment, including appropriate
glassware, spatulas, and waste containers.

» Verify Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and in proper working order.

3.2. Weighing and Handling the Solid Compound
» Don PPE: Put on all required personal protective equipment as specified in the table above.

o Containment: Perform all manipulations of the solid compound within a chemical fume hood
to minimize inhalation risk.

o Portioning: Use a dedicated spatula for handling the solid. Avoid creating dust. If possible,
use a solution of the compound to reduce the risk of aerosolization.

3.3. Post-Handling Procedures

o Decontamination: Wipe down the work surface and any equipment used with an appropriate
cleaning agent (e.g., 70% ethanol), followed by water.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of all
disposable PPE as hazardous waste.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Under no circumstances should 4-Nitrososulfamethoxazole or its waste be disposed of down
the drain.[8] It should be treated as hazardous chemical waste in accordance with all applicable
federal, state, and local regulations.[9]

Waste Segregation and Disposal Protocol
e Waste Collection:

o Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weighing
paper, pipette tips, gloves, gowns), in a dedicated, clearly labeled hazardous waste
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container with a secure lid.

o Liquid Waste: Collect all liquid waste containing 4-Nitrososulfamethoxazole in a
separate, compatible, and leak-proof hazardous waste container.

e Labeling:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name "4-
Nitrososulfamethoxazole," and the primary hazard (e.g., "Irritant,” "Chemical Waste").

o Storage:

o Store sealed waste containers in a designated and secure satellite accumulation area
away from incompatible materials.

e Pickup and Disposal:

o Arrange for the collection of the hazardous waste by the institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Emergency Procedures
5.1. Spills
o Evacuate and Secure: Alert others in the immediate area and restrict access.

o Don PPE: Wear appropriate PPE, including a respirator, before attempting to clean the spill.

[6]

o Containment: For solid spills, gently cover with an absorbent material to avoid raising dust.
For liquid spills, use absorbent pads to contain the spill.

o Cleanup: Carefully collect the spilled material and absorbent into a hazardous waste
container.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

» Report: Report the spill to the laboratory supervisor and the institution's EHS department.
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5.2. Personal Exposure

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station and seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move to fresh air immediately. If breathing is difficult, seek immediate medical
attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Diagrams

Safe Handling and Disposal Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Designate & Prepare Work Area

Don Appropriate PPE

Handling (in{Fume Hood)

Weigh/Handle Solid

Prepare Solution

Perform Experiment

Post-Handlir,'g & Cleanup

Decontaminate Surfaces & Equipment

l

Doff & Dispose of PPE
l Waste Disposal
Wash Hands Collect in Labeled Hazardous Waste Container

Store in Designated Area

Arrange for EHS Pickup

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b028833?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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